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Compound of Interest

ethyl 4-amino-1-methyl-1H-
Compound Name:
pyrazole-3-carboxylate

CAS No.: 1228552-85-9

Cat. No.: B1287341

Get Quote

\ J

A Note on the Target Compound: Information regarding the specific isomer, ethyl 4-amino-1-
methyl-1H-pyrazole-3-carboxylate, is not readily available in public chemical databases. This
guide therefore focuses on the closely related and well-documented isomer, ethyl 5-amino-1-
methyl-1H-pyrazole-4-carboxylate, which is of significant interest to researchers in medicinal
chemistry and drug development.

This document provides a comprehensive overview of the molecular characteristics and a
representative synthetic protocol for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate, a
valuable building block in the synthesis of various biologically active compounds.

Data Presentation

The key quantitative data for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate are
summarized in the table below for ease of reference and comparison.
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Parameter Value Source
Molecular Formula C7H11N302 [1]
Molecular Weight 169.18 g/mol [1]
CAS Number 31037-02-2 [1]

ethyl 5-amino-1-
IUPAC Name [1]
methylpyrazole-4-carboxylate

Experimental Protocols

The synthesis of substituted aminopyrazoles is a well-established area of organic chemistry.
The following protocol describes a general and effective method for the synthesis of 4-
aminopyrazole derivatives, which can be adapted for the preparation of the title compound.
This synthesis route proceeds via a Thorpe-Ziegler cyclization.

Synthesis of Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

This synthesis can be achieved through the reaction of ethyl 2-cyano-3-ethoxyacrylate with
methylhydrazine.

Materials:

Ethyl 2-cyano-3-ethoxyacrylate

Methylhydrazine

Ethanol

Sodium ethoxide

Procedure:

o Reaction Setup: A solution of ethyl 2-cyano-3-ethoxyacrylate is prepared in anhydrous
ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.
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» Addition of Hydrazine: An equimolar amount of methylhydrazine is added dropwise to the
stirred solution at room temperature.

o Cyclization: A catalytic amount of a base, such as sodium ethoxide, is added to the reaction
mixture.

o Reflux: The reaction mixture is heated to reflux and maintained at this temperature for
several hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.
The resulting residue is then dissolved in an appropriate organic solvent (e.g., ethyl acetate)
and washed with water to remove any inorganic impurities.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield the pure ethyl 5-amino-1-methyl-1H-pyrazole-4-
carboxylate.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the synthesis of ethyl 5-
amino-1-methyl-1H-pyrazole-4-carboxylate.
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Reaction Preparation
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Synthetic workflow for ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1287341/docs?utm_src=pdf-body-img#technical-guide-physicochemical-properties-and-synthesis-of-a-key-pyrazole-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide provides essential information for researchers and scientists working with
ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate. The provided data and protocols are
foundational for the use of this compound in further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1287341?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-amino-1-methyl-1H-pyrazole-4-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-amino-1-methyl-1H-pyrazole-4-carboxylate
https://www.benchchem.com/product/b1287341/docs#technical-guide-physicochemical-properties-and-synthesis-of-a-key-pyrazole-intermediate
https://www.benchchem.com/product/b1287341/docs#technical-guide-physicochemical-properties-and-synthesis-of-a-key-pyrazole-intermediate
https://www.benchchem.com/product/b1287341/docs#technical-guide-physicochemical-properties-and-synthesis-of-a-key-pyrazole-intermediate
https://www.benchchem.com/product/b1287341/docs#technical-guide-physicochemical-properties-and-synthesis-of-a-key-pyrazole-intermediate
https://www.benchchem.com/product/b1287341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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